6-methyl-5-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-methyl-5-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18N2OS/c1-15-18(17-10-6-3-7-11-17)19-20(25-15)22-14-23(21(19)24)13-12-16-8-4-2-5-9-16/h2-11,14H,12-13H2,1H3
• InChI Key: RLVQHQHBKRYXKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(S1)N=CN(C2=O)CCC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C21H18N2OS
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones typically involves multistep reactions. A novel approach for the synthesis of these compounds, including the one , utilizes a green catalytic four-component reaction. This method involves the use of ketones, ethyl cyanoacetate, S8, and formamide, characterized by step economy, reduced catalyst loading, and easy purification, providing a more efficient and sustainable synthesis route (Shi et al., 2018).

Molecular Structure Analysis

The molecular structure of 6-methyl-5-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one and related compounds has been elucidated through various analytical techniques, including X-ray crystallography. These studies have revealed the coplanarity of the thienopyridine ring and the dihedral angles between different planes in the molecule, contributing to its unique chemical behavior and reactivity (Liu et al., 2006).

Chemical Reactions and Properties

The compound exhibits interesting reactivity patterns, including condensation reactions with aromatic aldehydes and furfural in the presence of NaOH. These reactions lead to the formation of various substituted derivatives, demonstrating the compound's versatility as a precursor for synthesizing a wide range of heterocyclic compounds (Elmuradov et al., 2011).